Cas no 70607-85-1 (γ-Aminobutyric Acid-d6)

• Product Name: γ-Aminobutyric Acid-d6
• CAS No: 70607-85-1
• MF: C₄H₉NO₂
• MW: 109.156731367111
• CID: 975393
• Update Time: 2025-06-15

γ-Aminobutyric Acid-d6 Chemical and Physical Properties

Names and Identifiers

• 4-aminobutyric-2,2,3,3,4,4-d6 acid
• γ-Aminobutyric Acid-d6

• Inchi： 1S/C4H9NO2/c5-3-1-2-4(6)7/h1-3,5H2,(H,6,7)/i1D2,2D2,3D2
• InChI Key： BTCSSZJGUNDROE-NMFSSPJFSA-N
• SMILES： OC(C([2H])([2H])C([2H])([2H])C([2H])([2H])N)=O

Experimental Properties

• Melting Point: 195 °C (dec.)(lit.)

γ-Aminobutyric Acid-d6 Security Information

• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on γ-Aminobutyric Acid-d6

γ-Aminobutyric Acid-d6: Applications and Significance in Modern Chemical Biology

γ-Aminobutyric acid (GABA) is a crucial neurotransmitter in the central nervous system, playing a pivotal role in regulating neuronal excitability. The deuterated variant, γ-Aminobutyric Acid-d6, has garnered significant attention in the field of chemical biology due to its unique properties and applications. This compound, with the CAS number 70607-85-1, is widely utilized in research and pharmaceutical development, offering insights into the mechanisms of neurological disorders and potential therapeutic interventions.

The structure of γ-Aminobutyric Acid-d6 consists of a six-deuterium labeled GABA molecule, which makes it an ideal candidate for NMR spectroscopy and mass spectrometry studies. These analytical techniques are essential for elucidating the molecular interactions and pathways involved in neurotransmission. The high purity and stability of this compound ensure reliable results in experimental settings, making it a preferred choice for researchers.

In recent years, advancements in analytical chemistry have enabled more precise and efficient studies on neurotransmitters. The use of γ-Aminobutyric Acid-d6 has facilitated the discovery of new biomarkers and therapeutic targets for neurological conditions such as epilepsy, anxiety disorders, and sleep disorders. For instance, studies have shown that deuterated GABA analogs can modulate the activity of GABA receptors, leading to potential treatments for these conditions.

The pharmaceutical industry has also benefited from the use of γ-Aminobutyric Acid-d6 in drug development. Its incorporation into drug candidates allows for better understanding of metabolic pathways and drug-drug interactions. This information is crucial for optimizing drug formulations and ensuring their efficacy and safety. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and transportation, ensuring consistent quality for research purposes.

One of the most exciting applications of γ-Aminobutyric Acid-d6 is in the field of metabolomics. By labeling GABA with deuterium atoms, researchers can track its metabolism in living systems more accurately. This has opened up new avenues for understanding the role of GABA in various physiological processes and its implications in diseases. For example, studies have demonstrated that changes in GABA metabolism are associated with metabolic syndromes and neurodegenerative diseases.

The synthesis of γ-Aminobutyric Acid-d6 is another area where significant progress has been made. Modern synthetic methods have improved yield and purity, making it more accessible for research applications. These advancements have also led to the development of new derivatives with enhanced properties, further expanding its utility in chemical biology.

In conclusion, γ-Aminobutyric Acid-d6, with its CAS number 70607-85-1, is a versatile compound with numerous applications in research and pharmaceutical development. Its role in studying neurotransmitter mechanisms, drug development, and metabolomics underscores its importance in modern chemical biology. As research continues to uncover new insights into neurological disorders and potential treatments, the demand for high-quality compounds like γ-Aminobutyric Acid-d6 is expected to grow.